Cas no 2365471-42-5 (1-(5-Fluoropentyl)-N-8-quinolinyl-1H-indole-3-carboxamide)

• Product Name: 1-(5-Fluoropentyl)-N-8-quinolinyl-1H-indole-3-carboxamide
• CAS No: 2365471-42-5
• MF: C₂₃H₂₂FN₃O
• MW: 375.438688755035
• CID: 6044419
• PubChem ID: 124519287
• Update Time: 2025-07-04

1-(5-Fluoropentyl)-N-8-quinolinyl-1H-indole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• AM2201 8-quinolinyl carboxamide
• 1-(5-fluoropentyl)-N-(quinolin-8-yl)-1H-indole-3-carboxamide
• 2365471-42-5
• DTXSID401341865
• 1-(5-Fluoropentyl)-N-8-quinolinyl-1H-indole-3-carboxamide

• Inchi： 1S/C23H22FN3O/c24-13-4-1-5-15-27-16-19(18-10-2-3-12-21(18)27)23(28)26-20-11-6-8-17-9-7-14-25-22(17)20/h2-3,6-12,14,16H,1,4-5,13,15H2,(H,26,28)
• InChI Key： FIWJUBZDMCCWRU-UHFFFAOYSA-N
• SMILES： C(NC1C=CC=C2C=CC=NC=12)(=O)C1C2C=CC=CC=2N(CCCCCF)C=1

Computed Properties

• Exact Mass: 375.17469050g/mol
• Monoisotopic Mass: 375.17469050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 46.9Ų

Additional information on 1-(5-Fluoropentyl)-N-8-quinolinyl-1H-indole-3-carboxamide

Introduction to 1-(5-Fluoropentyl)-N-8-quinolinyl-1H-indole-3-carboxamide (CAS No. 2365471-42-5)

1-(5-Fluoropentyl)-N-8-quinolinyl-1H-indole-3-carboxamide, identified by its CAS number 2365471-42-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules characterized by its intricate structural framework, which includes fused rings of indole and quinoline moieties. The presence of a 5-fluoropentyl substituent and specific amide linkage positions enhances its pharmacological potential, making it a subject of intense study for its potential therapeutic applications.

The structural design of 1-(5-Fluoropentyl)-N-8-quinolinyl-1H-indole-3-carboxamide incorporates elements that are known to interact favorably with biological targets, particularly enzymes and receptors involved in critical cellular pathways. The fluorine atom in the 5-fluoropentyl group is a key feature, as it can modulate the electronic properties of the molecule, influencing its binding affinity and metabolic stability. This modification is widely employed in drug design to improve bioavailability and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 1-(5-Fluoropentyl)-N-8-quinolinyl-1H-indole-3-carboxamide with various biological targets. Studies suggest that this compound exhibits promising activity against enzymes implicated in inflammatory responses and cancer progression. The quinoline moiety, a well-known pharmacophore, is particularly noteworthy for its role in antimalarial and anticancer agents. When combined with the indole ring system, it creates a versatile scaffold that can be further modified to tailor specific pharmacological effects.

In vitro studies have demonstrated that derivatives of this compound exhibit inhibitory effects on kinases and other enzymes associated with tumor growth and metastasis. The 5-fluoropentyl group contributes to the molecule's ability to penetrate cellular membranes, enhancing its intracellular activity. Furthermore, the amide bond provides a site for further chemical modifications, allowing for the development of analogs with enhanced potency or selectivity.

The synthesis of 1-(5-Fluoropentyl)-N-8-quinolinyl-1H-indole-3-carboxamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been utilized to construct the complex heterocyclic core efficiently. The introduction of fluorine at the 5-position of the pentyl chain is achieved through nucleophilic aromatic substitution or other fluorination methods, which are critical for maintaining the integrity of the molecule's pharmacophoric features.

Pharmacokinetic studies indicate that 1-(5-Fluoropentyl)-N-8-quinolinyl-1H-indole-3-carboxamide exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The fluorine substituent enhances metabolic stability by resisting hydrolysis under physiological conditions. Additionally, the compound's lipophilicity, modulated by the 5-fluoropentyl group, ensures efficient passive diffusion across biological membranes, which is essential for achieving therapeutic concentrations at target sites.

Preclinical research has highlighted the potential of this compound as an inhibitor of protein-protein interactions (PPIs) that are critical in disease pathogenesis. By targeting specific PPIs involved in signal transduction pathways, 1-(5-Fluoropentyl)-N-8-quino-linyl-lH-indole-l-carboxamide may offer a novel mechanism of action for treating conditions such as chronic inflammation and neurodegenerative disorders. The quinoline ring system's ability to form stable complexes with metal ions also suggests potential applications in metallodrug development.

The indole moiety in 1-(5-Fluoropentyl)-N-lO-quino-linyl-lH-indole-l-carboxamide is known for its ability to modulate neurotransmitter systems, making it a promising candidate for central nervous system (CNS) therapies. Research has shown that indole derivatives can influence serotonin receptor activity, which is relevant to mood disorders and cognitive function. The presence of both quinoline and indole units in this compound may synergistically enhance its CNS-targeting capabilities.

Ethical considerations and regulatory compliance are paramount when developing new pharmaceutical compounds like l-(S-fluoropen-tyl)-N-lO-quino-linyllH-indole-S-carboxamide (CAS No. 23654l71-S2-S). Rigorous safety assessments, including toxicology studies and genotoxicity testing, are conducted to ensure that the compound is safe for human use before advancing to clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the discovery pipeline for novel therapeutics derived from complex heterocyclic scaffolds.

The future prospects of l-(S-fluoropen-tyll-N-S-oquino-linyllH-indole-S-carboxamide are bright, with ongoing research exploring its potential in combination therapies and personalized medicine approaches. By leveraging cutting-edge technologies such as CRISPR gene editing and high-throughput screening platforms, scientists aim to uncover new applications for this compound in precision oncology and inflammatory diseases. The integration of artificial intelligence (AI) into drug discovery processes has also facilitated rapid identification of promising derivatives with optimized pharmacological profiles.